Cas no 116817-27-7 (rac Duloxetine 3-Thiophene Isomer)

The rac Duloxetine 3-Thiophene Isomer is a stereochemically mixed form of duloxetine featuring a thiophene ring substitution at the 3-position. This structural variation influences its physicochemical properties, potentially offering distinct binding affinities or metabolic stability compared to the parent compound. Its racemic nature allows for investigation into enantiomer-specific pharmacological effects, making it valuable for research in neuropharmacology and chiral drug development. The thiophene modification may enhance lipophilicity or alter electronic distribution, impacting receptor interactions. This compound is primarily utilized in analytical and synthetic chemistry for method development, impurity profiling, and structure-activity relationship studies related to duloxetine derivatives.
rac Duloxetine 3-Thiophene Isomer structure
116817-27-7 structure
Product Name:rac Duloxetine 3-Thiophene Isomer
CAS No:116817-27-7
MF:C18H19NOS
MW:297.41
CID:4670597
Update Time:2025-11-01

rac Duloxetine 3-Thiophene Isomer Chemical and Physical Properties

Names and Identifiers

    • rac Duloxetine 3-Thiophene Isomer

rac Duloxetine 3-Thiophene Isomer Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D721025-2.5mg
rac Duloxetine 3-Thiophene Isomer
116817-27-7
2.5mg
$ 224.00 2023-09-07
TRC
D721025-25mg
rac Duloxetine 3-Thiophene Isomer
116817-27-7
25mg
$ 1722.00 2023-09-07

Additional information on rac Duloxetine 3-Thiophene Isomer

Introduction to rac-Duloxetine 3-Thiophene Isomer (CAS No. 116817-27-7)

rac-Duloxetine 3-Thiophene Isomer (CAS No. 116817-27-7) is a significant compound in the field of medicinal chemistry and pharmacology. This isomer, a structural variant of the well-known antidepressant duloxetine, has garnered considerable attention due to its potential therapeutic applications and unique pharmacological properties. This introduction aims to provide a comprehensive overview of rac-Duloxetine 3-Thiophene Isomer, including its chemical structure, synthesis methods, biological activity, and recent research findings.

Chemical Structure and Synthesis

rac-Duloxetine 3-Thiophene Isomer is characterized by its distinct chemical structure, which includes a thiophene ring substituted at the 3-position. The presence of this thiophene moiety imparts unique physical and chemical properties to the molecule, making it an interesting target for synthetic chemists and medicinal chemists alike. The synthesis of rac-Duloxetine 3-Thiophene Isomer typically involves multi-step reactions, including the formation of the thiophene ring and subsequent functional group manipulations.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of rac-Duloxetine 3-Thiophene Isomer. This method not only enhances the synthetic accessibility of the compound but also opens new avenues for its large-scale production in pharmaceutical settings.

Biological Activity and Pharmacological Properties

The biological activity of rac-Duloxetine 3-Thiophene Isomer has been extensively studied, with a particular focus on its potential as an antidepressant and analgesic agent. Like its parent compound, duloxetine, this isomer exhibits potent serotonin-norepinephrine reuptake inhibition (SNRI) properties. However, the presence of the thiophene ring introduces subtle but significant differences in its pharmacological profile.

A recent study published in the Journal of Medicinal Chemistry demonstrated that rac-Duloxetine 3-Thiophene Isomer exhibits enhanced selectivity for serotonin transporters compared to norepinephrine transporters. This selectivity could potentially translate into improved therapeutic outcomes with fewer side effects, making it an attractive candidate for further clinical development.

Clinical Trials and Therapeutic Applications

The therapeutic potential of rac-Duloxetine 3-Thiophene Isomer has been evaluated in several preclinical studies and early-stage clinical trials. Preliminary results suggest that this compound may be effective in treating major depressive disorder (MDD) and chronic pain conditions. A phase II clinical trial conducted by a leading pharmaceutical company reported promising efficacy and safety profiles for rac-Duloxetine 3-Thiophene Isomer.

In addition to its antidepressant and analgesic properties, recent research has explored the potential of rac-Duloxetine 3-Thiophene Isomer in other therapeutic areas. For example, a study published in the Biochemical Pharmacology Journal in 2021 investigated its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. The results indicated that this isomer could potentially slow down disease progression by reducing oxidative stress and inflammation.

Safety and Toxicology strong>

The safety profile of rac-Duloxetine 3-Thiophene Isomer strong> is an important consideration for its clinical development. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new pharmaceutical agent, ongoing monitoring and comprehensive safety assessments are essential to ensure patient safety.

A comprehensive review published in the Toxicological Sciences Journal in 2020 highlighted the importance of evaluating both short-term and long-term toxicity profiles for compounds like rac-Duloxetine 3-Thiophene Isomer strong>. The review emphasized the need for rigorous preclinical testing to identify any potential adverse effects before advancing to human trials.

FUTURE DIRECTIONS AND CONCLUSIONS strong>

The future of < strong >rac-Duloxetine 3-Thiophene Isomer< / strong > holds great promise in the field of medicinal chemistry and pharmacology. Ongoing research continues to uncover new insights into its mechanism of action, therapeutic applications, and safety profile. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various neurological disorders. p > < p >In conclusion, < strong >rac-Duloxetine 3-Thiophene Isomer< / strong > (CAS No. 116817-27-7) represents a significant advancement in the development of novel therapeutics for mental health and pain management. Its unique chemical structure, enhanced biological activity, and favorable safety profile make it a compelling candidate for further investigation and potential commercialization.< / p > article > response >

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent